Cas no 351003-48-0 (3-Chloro-2-fluorobenzenesulfonyl chloride)

• Product Name: 3-Chloro-2-fluorobenzenesulfonyl chloride
• CAS No: 351003-48-0
• MF: C₆H₃Cl₂FO₂S
• MW: 229.056222200394
• MDL: MFCD03094234
• CID: 92791
• PubChem ID: 160871116
• Update Time: 2025-10-31

3-Chloro-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluorobenzenesulfonyl chloride
• 3-Chloro-2-fluorobenzenesulphonyl chloride
• 3-chloro-2-fluorobenzene-1-sulfonyl chloride
• 3-chloro-2-fluoro-benzenesulfonyl chloride
• 3-chloro-2-fluorophenylsulfonyl chloride
• 3-chloro-2-fluorobenzenesulphonylchloride
• Benzenesulfonyl chloride, 3-chloro-2-fluoro-
• PubChem8446
• KSC222A3D
• LIRQNYQIFFLGIE-UHFFFAOYSA-N
• WT1864
• SBB066552
• TRA0046845
• VZ26570
• AM62503
• CS-W0
• EN300-39480
• DTXSID90380863
• 351003-48-0
• FT-0615337
• CS-W008244
• A24234
• 3-chloro-2-fluorobenzenesulfonylchloride
• MFCD03094234
• AKOS009159510
• 3-chloro-2-fluorobenzensulphonyl chloride
• C2553
• J-512185
• 3-Chloro-2-fluorobenzenesulfonyl chloride, 97%
• SCHEMBL532898
• DS-15799
• DTXCID20331888

• MDL： MFCD03094234
• Inchi： 1S/C6H3Cl2FO2S/c7-4-2-1-3-5(6(4)9)12(8,10)11/h1-3H
• InChI Key： LIRQNYQIFFLGIE-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1F)Cl)(=O)=O

Computed Properties

• Exact Mass: 227.92100
• Monoisotopic Mass: 227.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.584 g/mL at 25 °C(lit.)
• Boiling Point: 287 ºC
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5540(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 42.52000
• LogP: 3.48740
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

3-Chloro-2-fluorobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C(BD3131)
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Chloro-2-fluorobenzenesulfonyl chloride

Introduction to 3-Chloro-2-fluorobenzenesulfonyl chloride (CAS No. 351003-48-0)

3-Chloro-2-fluorobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 351003-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining both chloro and fluoro substituents on a benzenesulfonyl chloride backbone, make it a versatile building block for medicinal chemists.

The benzenesulfonyl chloride moiety is well-known for its reactivity in forming sulfonamide derivatives, which are prevalent in many drugs targeting neurological disorders, infectious diseases, and cancer. The presence of both chloro and fluoro groups in 3-Chloro-2-fluorobenzenesulfonyl chloride enhances its utility by introducing additional functional handles that can be selectively modified during further synthetic transformations. This dual substitution pattern allows for fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The fluoro group, in particular, is known to modulate the electronic properties of molecules, often leading to increased binding affinity and reduced metabolic degradation. The incorporation of this group into 3-Chloro-2-fluorobenzenesulfonyl chloride makes it an attractive candidate for designing next-generation pharmaceuticals.

One of the most compelling applications of 3-Chloro-2-fluorobenzenesulfonyl chloride lies in its role as a precursor for sulfonamide-based drugs. Sulfonamides have a long history of therapeutic use, with examples including antibiotics like sulfamethoxazole and diuretics such as hydrochlorothiazide. The sulfonyl chloride functionality provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores. This reactivity has been leveraged in recent studies to develop novel sulfonamides with potential applications in treating inflammation and autoimmune diseases.

Recent advancements in computational chemistry have further highlighted the importance of 3-Chloro-2-fluorobenzenesulfonyl chloride in drug discovery. Molecular modeling studies have demonstrated that the combination of chloro and fluoro substituents can optimize interactions within biological targets, such as enzymes and receptors. These insights have guided the design of more effective sulfonamide derivatives with improved therapeutic efficacy.

The agrochemical industry has also recognized the value of 3-Chloro-2-fluorobenzenesulfonyl chloride as a key intermediate. Fluorinated sulfonyl chlorides are used in synthesizing herbicides and pesticides due to their stability under environmental conditions and their ability to interact selectively with biological targets in pests. Research has shown that compounds derived from this intermediate exhibit potent activity against resistant strains of weeds and insects.

From a synthetic chemistry perspective, 3-Chloro-2-fluorobenzenesulfonyl chloride offers unique challenges and opportunities. The presence of both electron-withdrawing and electron-donating groups necessitates careful consideration during reaction optimization to achieve high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges, enabling more efficient access to complex derivatives.

In conclusion, 3-Chloro-2-fluorobenzenesulfonyl chloride (CAS No. 351003-48-0) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new synthetic strategies and biological applications, the importance of this compound is expected to grow even further.